Cas no 850898-18-9 (Ethyl 3-iodopicolinate)

• Product Name: Ethyl 3-iodopicolinate
• CAS No: 850898-18-9
• MF: C₈H₈INO₂
• MW: 277.059094429016
• CID: 2851884
• PubChem ID: 57336574
• Update Time: 2025-08-05

Ethyl 3-iodopicolinate Chemical and Physical Properties

Names and Identifiers

• 850898-18-9
• DTXSID10720863
• Ethyl 3-iodopicolinate
• Ethyl 3-iodopyridine-2-carboxylate
• Ethyl3-iodopicolinate

• Inchi： 1S/C8H8INO2/c1-2-12-8(11)7-6(9)4-3-5-10-7/h3-5H,2H2,1H3
• InChI Key： ACIGGISBTYCUPR-UHFFFAOYSA-N
• SMILES： IC1=CC=CN=C1C(=O)OCC

Computed Properties

• Exact Mass: 276.95998Da
• Monoisotopic Mass: 276.95998Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 3-iodopicolinate

Ethyl 3-iodopicolinate (CAS No. 850898-18-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-iodopicolinate (CAS No. 850898-18-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications. As an intermediate, it plays a crucial role in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. The compound's unique structural features, including the presence of an iodine atom and a picolinic acid derivative, make it a valuable tool for medicinal chemists seeking to design and optimize new drugs.

The chemical structure of Ethyl 3-iodopicolinate consists of a picolinic acid backbone substituted with an ethyl ester group and an iodine atom at the 3-position. This configuration imparts distinct reactivity, allowing for further functionalization through various synthetic pathways. The iodine atom, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, which are fundamental in constructing complex molecular architectures. These reactions are widely employed in drug discovery to introduce new functional groups or to modify existing ones, thereby enhancing the pharmacological properties of the target molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. Ethyl 3-iodopicolinate has emerged as a key building block in the synthesis of PPI modulators. Its ability to undergo cross-coupling reactions enables the construction of heterocyclic scaffolds that can mimic or disrupt PPIs. For instance, studies have demonstrated its utility in generating novel inhibitors that exhibit high selectivity and potency against specific PPIs, offering promising leads for future drug development.

Moreover, Ethyl 3-iodopicolinate has found applications in the synthesis of antiviral agents. The growing threat of viral infections has spurred extensive research into developing new antiviral drugs with improved efficacy and reduced side effects. The compound's structural features allow for the creation of molecules that can interfere with viral replication mechanisms. Recent advancements have shown its role in developing inhibitors targeting viral proteases and polymerases, which are critical for viral replication. By leveraging its reactivity, researchers have been able to design derivatives with enhanced antiviral activity, contributing to the fight against emerging viral pathogens.

The pharmaceutical industry also values Ethyl 3-iodopicolinate for its role in producing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. Inhibiting specific kinases can lead to therapeutic benefits by disrupting aberrant signaling networks. The compound's versatility allows for the synthesis of kinase inhibitors with tailored properties, including improved solubility and metabolic stability. Recent studies have highlighted its use in generating covalent inhibitors that target specific kinase residues, leading to potent and selective drug candidates.

In addition to its pharmaceutical applications, Ethyl 3-iodopicolinate is utilized in agrochemical research. The development of novel pesticides and herbicides requires innovative synthetic strategies to create compounds with high efficacy and low environmental impact. The compound's reactivity makes it a valuable intermediate in constructing heterocyclic structures that exhibit potent biological activity against pests and weeds. Researchers have successfully employed Ethyl 3-iodopicolinate to develop new generations of agrochemicals that offer improved performance while minimizing ecological harm.

The synthesis of Ethyl 3-iodopicolinate itself is an area of active research, with scientists exploring efficient and scalable methods to produce this intermediate on an industrial scale. Advances in synthetic methodologies have led to the development of more sustainable processes that minimize waste and reduce energy consumption. These innovations are crucial for ensuring the long-term availability of Ethyl 3-iodopicolinate as a key building block in pharmaceutical synthesis.

The future prospects of Ethyl 3-iodopicolinate are promising, with ongoing research uncovering new applications and expanding its utility across multiple disciplines. As drug discovery continues to evolve, the demand for high-quality intermediates like Ethyl 3-iodopicolinate is expected to grow. Its versatility and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents that address unmet medical needs.